Cas no 2248183-41-5 ((2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine)
(2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-6505354
- 2248183-41-5
- (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine
-
- Inchi: 1S/C11H15F2N/c1-8(7-14)6-9-2-4-10(5-3-9)11(12)13/h2-5,8,11H,6-7,14H2,1H3/t8-/m1/s1
- InChI Key: YNZUXXSIBVLQPI-MRVPVSSYSA-N
- SMILES: FC(C1C=CC(=CC=1)C[C@@H](C)CN)F
Computed Properties
- Exact Mass: 199.11725581g/mol
- Monoisotopic Mass: 199.11725581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
(2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6505354-0.05g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 0.05g |
$1129.0 | 2025-03-14 | |
| Enamine | EN300-6505354-0.1g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 0.1g |
$1183.0 | 2025-03-14 | |
| Enamine | EN300-6505354-0.25g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 0.25g |
$1235.0 | 2025-03-14 | |
| Enamine | EN300-6505354-0.5g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 0.5g |
$1289.0 | 2025-03-14 | |
| Enamine | EN300-6505354-1.0g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-14 | |
| Enamine | EN300-6505354-2.5g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-14 | |
| Enamine | EN300-6505354-5.0g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-14 | |
| Enamine | EN300-6505354-10.0g |
(2R)-3-[4-(difluoromethyl)phenyl]-2-methylpropan-1-amine |
2248183-41-5 | 95.0% | 10.0g |
$5774.0 | 2025-03-14 |
(2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine
Comprehensive Overview of (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine (CAS No. 2248183-41-5)
The compound (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine (CAS No. 2248183-41-5) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and stereospecific 2-methylpropan-1-amine backbone, make it a valuable intermediate for drug discovery. Recent studies highlight its role in modulating biological targets, particularly in neurological and metabolic disorders, aligning with the growing demand for precision medicine.
In the context of AI-driven drug design, (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine has garnered attention due to its compatibility with machine learning models predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Researchers are leveraging its CAS No. 2248183-41-5 to explore novel enzyme inhibitors, especially in neurodegenerative disease pathways like Parkinson’s and Alzheimer’s. This aligns with trending searches for "fluorinated compounds in CNS drugs" and "chiral amines for therapeutics."
The difluoromethyl moiety in this compound enhances metabolic stability, a critical factor in long-acting drug formulations. This property resonates with current industry focus on sustained-release technologies and green chemistry initiatives. Patent analyses reveal its utility in catalytic asymmetric synthesis, addressing the demand for cost-effective chiral building blocks—a frequently queried topic in pharmaceutical SEO circles.
From a synthetic chemistry perspective, CAS No. 2248183-41-5 exemplifies advancements in fluorine chemistry, a field experiencing exponential growth due to fluorine’s ability to fine-tune molecular properties. Its 2-methylpropan-1-amine scaffold is structurally analogous to several FDA-approved drugs, making it a hotspot for bioisostere development. Discussions on platforms like ResearchGate often highlight its potential in fragment-based drug discovery (FBDD).
Environmental considerations are also paramount. The compound’s difluoromethyl group offers a balance between lipophilicity and biodegradability, addressing green chemistry principles. This aligns with Google Trends data showing increased searches for "eco-friendly fluorochemicals" and "sustainable pharma intermediates." Regulatory databases confirm its compliance with REACH and ICH guidelines, further bolstering its commercial viability.
In summary, (2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine (CAS No. 2248183-41-5) represents a convergence of chiral synthesis, fluorine chemistry, and drug development trends. Its multifaceted applications—from neurological therapeutics to catalysis—position it as a compound of enduring scientific and industrial relevance.
2248183-41-5 ((2R)-3-[4-(Difluoromethyl)phenyl]-2-methylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)